Cas no 338410-73-4 (N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide)

• Product Name: N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide
• CAS No: 338410-73-4
• MF: C₁₆H₁₄ClN₃O
• MW: 299.754862308502
• MDL: MFCD00244036
• CID: 5175573
• Update Time: 2025-08-04

N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1H-1,3-BENZIMIDAZOL-2-YL)ETHYL]-3-CHLOROBENZENECARBOXAMIDE
• N-[1-(1H-1,3-benzodiazol-2-yl)ethyl]-3-chlorobenzamide
• N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide
• N-(1-(1H-benzo[d]imidazol-2-yl)ethyl)-3-chlorobenzamide
• N-(1-(1H-1,3-Benzimidazol-2-yl)ethyl)-3-chlorobenzenecarboxamide
• Oprea1_539778
• STK709409

• MDL： MFCD00244036
• Inchi： 1S/C16H14ClN3O/c1-10(15-19-13-7-2-3-8-14(13)20-15)18-16(21)11-5-4-6-12(17)9-11/h2-10H,1H3,(H,18,21)(H,19,20)
• InChI Key： OGFSYHVSOUTFKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC(C)C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide

Professional Introduction to N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide (CAS No. 338410-73-4)

N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 338410-73-4, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The structure of this compound incorporates key pharmacophoric elements, including a benzimidazole moiety and a chlorobenzamide group, which are known to contribute to its biological activity.

The benzimidazole ring is a prominent feature in many bioactive molecules, renowned for its ability to interact with biological targets such as enzymes and receptors. In particular, the 2-substituted benzimidazole derivatives have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The presence of the benzimidazole moiety in N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide suggests that it may exhibit similar biological properties, making it a valuable candidate for further investigation.

The chlorobenzamide group is another critical component of this compound, which is often incorporated into molecules to enhance their binding affinity and metabolic stability. Chlorobenzamides have been widely studied for their roles in modulating enzyme activity and have been reported to be effective in treating a range of diseases. The combination of the benzimidazole and chlorobenzamide moieties in N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide creates a unique framework that may confer distinct pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets. Studies have indicated that the benzimidazole ring may interact with proteins involved in cell signaling pathways, while the chlorobenzamide group could potentially modulate enzyme activity. These insights have guided the design of novel derivatives aimed at improving potency and selectivity.

In vitro studies have begun to unravel the pharmacological profile of N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide. Initial experiments suggest that this compound exhibits promising activity against certain cancer cell lines, possibly by inhibiting key enzymes involved in tumor growth and progression. Additionally, preliminary data indicate that it may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The synthesis of N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzimidazole moiety typically involves condensation reactions between o-halogenated benzenes and ammonia derivatives, while the chlorobenzamide group is often synthesized through acylation reactions. The use of advanced synthetic techniques has allowed for the efficient preparation of this compound in sufficient quantities for further biological testing.

The development of new pharmaceutical agents relies heavily on understanding their interactions with biological systems at the molecular level. N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide exemplifies this principle, as its unique structure suggests multiple potential mechanisms of action. Continued research into this compound will likely uncover new therapeutic applications and refine our understanding of its pharmacological effects.

As interest in targeted therapies grows, compounds like N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide are becoming increasingly important. Their ability to selectively interact with disease-causing targets while minimizing side effects makes them attractive candidates for drug development. The ongoing investigation into this molecule represents a significant step forward in the quest to develop novel treatments for various diseases.

The future of pharmaceutical research will undoubtedly be shaped by compounds such as N-[1-(1H-benzimidazol-2-yl)ethyl]-3-chlorobenzamide. As our understanding of biological systems continues to expand, so too will our ability to design molecules that precisely target disease mechanisms. This compound serves as a testament to the power of interdisciplinary research, combining organic chemistry, biochemistry, and computational methods to discover new therapeutic agents.